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Compound of Interest

Compound Name: N1-Propargylpseudouridine

Cat. No.: B15140022 Get Quote

For researchers, scientists, and drug development professionals handling N1-
Propargylpseudouridine, ensuring its proper disposal is a critical component of laboratory

safety and environmental responsibility. While a specific Safety Data Sheet (SDS) for N1-
Propargylpseudouridine is not readily available in public domains, by examining data for

structurally related compounds, a set of best practices can be established. This guide provides

essential procedural information for the safe handling and disposal of N1-
Propargylpseudouridine, emphasizing the importance of consulting with your institution's

Environmental Health and Safety (EHS) department for site-specific protocols.

I. Understanding the Chemical Profile and
Associated Hazards
N1-Propargylpseudouridine is a purine nucleoside analogue.[1] While detailed toxicological

data for this specific compound is limited, related chemicals exhibit properties that necessitate

careful handling. Based on analogues, it should be assumed that N1-Propargylpseudouridine
may cause skin and serious eye irritation.[2]

Key Chemical Data:
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Property Value Source

Molecular Formula C12H14N2O6 ChemBK[3]

Molar Mass 282.25 g/mol ChemBK[3]

Appearance Data Not Available -

Solubility Data Not Available -

Incompatibilities

Acids, acid anhydrides, acid

chlorides, reducing agents,

oxidizing agents (inferred from

related compounds)

Fisher Scientific[2]

II. Pre-Disposal Handling and Storage: A Step-by-
Step Protocol
Proper handling and storage are paramount to prevent accidental exposure and ensure the

waste is in a safe condition for final disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side shields, chemical-resistant gloves (such as nitrile), and a lab coat.[4]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or aerosols.[4]

Segregation: Store N1-Propargylpseudouridine waste separately from incompatible

materials such as strong acids, bases, and oxidizing agents to prevent hazardous reactions.

[2]

Containerization:

Use a dedicated, properly labeled, and leak-proof container for N1-
Propargylpseudouridine waste.

The container should be clearly marked with "Hazardous Waste" and the chemical name:

"N1-Propargylpseudouridine."
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Ensure the container is kept closed except when adding waste.[4]

III. Disposal Procedure: A Workflow for Safe and
Compliant Disposal
Disposal of N1-Propargylpseudouridine must be conducted in accordance with local, state,

and federal regulations. The following is a general workflow:

Waste Characterization: Characterize the waste as a non-hazardous or hazardous chemical

waste according to your institution's guidelines and regulatory requirements. Given its nature

as a synthetic nucleoside analogue, it is prudent to manage it as a chemical waste.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to schedule a waste pickup. Provide them with the chemical name and any other relevant

information.

Documentation: Complete any required hazardous waste disposal forms or tags as per your

institution's protocol. This typically includes the chemical name, quantity, and hazard

information.

Final Disposal: The ultimate disposal method will be determined by your EHS-approved

waste disposal vendor. Common methods for chemical waste of this type include incineration

at a permitted hazardous waste facility.[2]

Important Note: Never dispose of N1-Propargylpseudouridine down the drain or in the

regular trash.[5]

IV. Logical Workflow for Chemical Waste Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of N1-Propargylpseudouridine.
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Caption: Workflow for the safe disposal of N1-Propargylpseudouridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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